Cas no 1461714-73-7 ((1-methylcyclohexyl)methanesulfonyl chloride)

• Product Name: (1-methylcyclohexyl)methanesulfonyl chloride
• CAS No: 1461714-73-7
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• CID: 4601222
• PubChem ID: 75480812
• Update Time: 2025-05-20

(1-methylcyclohexyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanesulfonyl chloride, 1-methyl-
• (1-methylcyclohexyl)methanesulfonyl chloride

• Inchi： 1S/C8H15ClO2S/c1-8(7-12(9,10)11)5-3-2-4-6-8/h2-7H2,1H3
• InChI Key： WIDKNGWZMIHFST-UHFFFAOYSA-N
• SMILES： C1(C)(CS(Cl)(=O)=O)CCCCC1

Additional information on (1-methylcyclohexyl)methanesulfonyl chloride

Comprehensive Guide to (1-methylcyclohexyl)methanesulfonyl chloride (CAS No. 1461714-73-7): Properties, Applications, and Industry Insights

(1-methylcyclohexyl)methanesulfonyl chloride (CAS No. 1461714-73-7) is a specialized sulfonyl chloride derivative with a unique cyclohexyl backbone, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its molecular structure, featuring a methyl-substituted cyclohexyl ring, enhances its reactivity in nucleophilic substitution reactions, particularly in the synthesis of sulfonamides and sulfonate esters. This compound has garnered attention due to its role in developing high-performance polymers and bioactive molecules, aligning with the growing demand for sustainable chemistry solutions.

In recent years, the compound’s applications have expanded into agrochemical formulations and material science, driven by its ability to modify surface properties and improve chemical stability. Researchers are exploring its potential in green chemistry initiatives, where its efficient synthesis pathways reduce waste and energy consumption. A frequently searched question—"How does (1-methylcyclohexyl)methanesulfonyl chloride improve drug delivery systems?"—highlights its relevance in pharmaceutical innovation. Studies suggest its derivatives can enhance drug solubility and targeted release, addressing challenges in precision medicine.

The physical and chemical properties of CAS No. 1461714-73-7 further underscore its versatility. With a moderate boiling point and stability under anhydrous conditions, it is suitable for large-scale industrial processes. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor for GMP-compliant production. Industry trends indicate rising interest in custom synthesis of such intermediates, as manufacturers seek to meet the demand for tailored chemical solutions.

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Looking ahead, advancements in catalytic sulfonylation may further elevate the compound’s utility, particularly in renewable energy sectors. For instance, its derivatives are being tested in battery electrolyte additives to improve thermal stability. As the chemical industry pivots toward eco-friendly alternatives, (1-methylcyclohexyl)methanesulfonyl chloride exemplifies how niche intermediates can drive cross-disciplinary innovation.